(Z)-2-((2-(3-bromobenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)propanoic acid

• IUPAC Name: 2-[[(2Z)-2-[(3-bromophenyl)methylidene]-3-oxo-1-benzofuran-6-yl]oxy]propanoic acid
• InChI: InChI=1S/C18H13BrO5/c1-10(18(21)22)23-13-5-6-14-15(9-13)24-16(17(14)20)8-11-3-2-4-12(19)7-11/h2-10H,1H3,(H,21,22)/b16-8-
• InChI Key: SDDQGOVAIPDBAV-PXNMLYILSA-N
• Canonical SMILES: CC(C(=O)O)OC1=CC2=C(C=C1)C(=O)C(=CC3=CC(=CC=C3)Br)O2
• Isomeric SMILES: CC(C(=O)O)OC1=CC2=C(C=C1)C(=O)/C(=C/C3=CC(=CC=C3)Br)/O2
• Molecular Formula: C18H13BrO5
• Molecular Weight: 389.2 g/mol

Description

(Z)-2-((2-(3-bromobenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)propanoic acid is a useful research compound. Its molecular formula is C18H13BrO5 and its molecular weight is 389.201. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Microbial Inhibition

A related study on the synthesis of 5-(bromomethylene)furan-2(5H)-ones and 3-(bromomethylene)isobenzofuran-1(3H)-ones, starting from commercially available maleic anhydrides and phthalic anhydrides, explored their application in inhibiting microbial communication and biofilm formation by Staphylococcus epidermidis (Benneche et al., 2008). This highlights the potential of bromobenzylidene derivatives in antimicrobial research.

Anticancer and Antimicrobial Activity

Research into N-heterocyclic carbene (NHC) complexes with bromo and chloro variants, including bromo(1,3-dibenzyl-1,3-dihydro-2H-imidazol-2-ylidene)silver(I) and chloro(NHC)gold(I) complexes, has demonstrated preliminary in vitro anticancer and antimicrobial activities (Patil et al., 2011). These findings underscore the therapeutic research potential of benzylidene-substituted compounds.

Photodynamic Therapy for Cancer Treatment

The synthesis and characterization of new zinc phthalocyanine derivatives substituted with bromobenzylidene-related groups have been investigated for their photodynamic therapy (PDT) applications in cancer treatment. These compounds exhibit good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, essential for Type II PDT mechanisms (Pişkin et al., 2020).

Structural Diversity in Porous Compounds

The construction of Zn-based, mixed-ligand metal-organic frameworks (MOFs) using 4,4'-ethynylenedibenzoic acids, which share structural motifs with the compound , demonstrates the utility of such compounds in generating structural diversity within porous materials. This approach leads to MOFs with varying connectivities and levels of interpenetration, useful in catalysis, storage, and separation technologies (Gadzikwa et al., 2008).